Cas no 501368-69-0 (2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester)

• Product name: 2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
• CAS No: 501368-69-0
• MF: C₇H₉N₃O₄
• MW: 199.16406
• CID: 1560583
• PubChem ID: 11041749

2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
• 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester
• 501368-69-0
• 2-Methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester, 95%
• SCHEMBL1930028
• WIYTZWPDCJNFRB-UHFFFAOYSA-N
• Dimethyl 2-methyltriazole-4,5-dicarboxylate
• AKOS040824852
• dimethyl 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylate

• Inchi： InChI=1S/C7H9N3O4/c1-10-8-4(6(11)13-2)5(9-10)7(12)14-3/h1-3H3
• InChI Key： WIYTZWPDCJNFRB-UHFFFAOYSA-N
• SMILES： CN1N=C(C(=N1)C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 83.31